2-(4-chlorophenyl)-N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)acetamide
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Description
Scientific Research Applications
Biological Effects and Environmental Implications
Biological Activity and Toxicological Profile : The biological activity of acetamide derivatives, including their toxicological profiles, has been a subject of study. These compounds continue to hold commercial importance, with ongoing research significantly contributing to understanding their biological consequences upon exposure. The varied biological responses among these chemicals reflect both their intrinsic biological activity and their usage or proposed usage scenarios (Kennedy, 2001).
Environmental Monitoring and Toxicity : Environmental contamination by organochlorine compounds, including chlorophenols and derivatives similar to 2-(4-chlorophenyl)-N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)acetamide, raises concerns due to their persistence and potential toxic effects on aquatic ecosystems. Studies emphasize the importance of monitoring these compounds in surface water, evaluating their environmental fate, and understanding their impact on water quality and aquatic life (Sousa et al., 2018).
Chemical Properties and Applications
Chemical Synthesis and Drug Development : Research into the synthesis and pharmacological properties of related compounds, such as those within the arylcyclohexylamine class, showcases the potential for developing new therapeutic agents. Such studies provide insights into the chemical modifications that influence biological activity and therapeutic potential, laying the groundwork for future drug development efforts (Halberstadt, 2017).
Pharmacokinetics and Pharmacodynamics : Understanding the pharmacokinetics and pharmacodynamics of related compounds, such as ketamine derivatives, is crucial for assessing their therapeutic utility and safety profile. This research helps in predicting the behavior of novel compounds, including 2-(4-chlorophenyl)-N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)acetamide, in biological systems (Peltoniemi et al., 2016).
properties
IUPAC Name |
2-(4-chlorophenyl)-N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN4O2/c1-20(2)14-12(9-17-15(19-14)22-3)18-13(21)8-10-4-6-11(16)7-5-10/h4-7,9H,8H2,1-3H3,(H,18,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMDLJVAQTWDCLV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC=C1NC(=O)CC2=CC=C(C=C2)Cl)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.77 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorophenyl)-N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]acetamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.